Pyrazole N-Demethyl Sildenafil-d3
CAS No.: 1185044-03-4
Cat. No.: VC0026660
Molecular Formula: C21H28N6O4S
Molecular Weight: 463.571
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1185044-03-4 |
|---|---|
| Molecular Formula | C21H28N6O4S |
| Molecular Weight | 463.571 |
| IUPAC Name | 5-[2-ethoxy-5-[4-(trideuteriomethyl)piperazin-1-yl]sulfonylphenyl]-3-propyl-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C21H28N6O4S/c1-4-6-16-18-19(25-24-16)21(28)23-20(22-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-26(3)10-12-27/h7-8,13H,4-6,9-12H2,1-3H3,(H,24,25)(H,22,23,28)/i3D3 |
| Standard InChI Key | ZLJVUHMTFSCAGQ-HPRDVNIFSA-N |
| SMILES | CCCC1=C2C(=NN1)C(=O)N=C(N2)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC |
Introduction
Chemical Structure and Properties
Molecular Identity and Basic Properties
Pyrazole N-Demethyl Sildenafil-d3 is identified by CAS number 1185044-03-4 and is a deuterated analog of Pyrazole N-Demethyl Sildenafil . The compound has a molecular formula of C21H25D3N6O4S and a molecular weight of 463.57 g/mol . It features three deuterium atoms replacing hydrogens in the methyl group attached to the piperazine moiety, as indicated by the "-d3" suffix in its name .
The compound's SMILES notation, which provides a linear text representation of its molecular structure, is: C(CC)C=1C2=C(C(=O)N=C(N2)C3=C(OCC)C=CC(S(=O)(=O)N4CCN(C([2H])([2H])[2H])CC4)=C3)NN1 .
Structural Features
Pyrazole N-Demethyl Sildenafil-d3 maintains the core structure of sildenafil but with two key modifications:
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The absence of a methyl group at a specific nitrogen position (the N-demethyl characteristic)
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The inclusion of three deuterium atoms replacing hydrogens in the remaining methyl group attached to the piperazine ring
This structure makes it particularly valuable as an internal standard for mass spectrometry, as it behaves nearly identically to its non-deuterated counterpart in chromatographic separation but can be distinguished by its mass difference in the spectrometer .
Physical and Chemical Properties
Table 1: Key Physical and Chemical Properties of Pyrazole N-Demethyl Sildenafil-d3
Scientific Applications
Analytical Standard Applications
Pyrazole N-Demethyl Sildenafil-d3 serves as an isotope-labelled internal standard in analytical chemistry, particularly in liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS) . The compound's deuterium labeling provides a mass shift that allows it to be distinguished from the non-deuterated analyte while maintaining nearly identical chromatographic behavior, making it ideal for quantitative analyses .
This isotope-labeled standard is particularly valuable in the analysis of pharmaceutical compounds and their metabolites in various matrices, including biological samples and dietary supplements . The compound helps ensure accurate quantification and identification of Pyrazole N-Demethyl Sildenafil, which is a metabolite of sildenafil.
Pharmaceutical Research Context
Pyrazole N-Demethyl Sildenafil-d3 exists within the broader context of research on phosphodiesterase type-5 (PDE-5) inhibitors, drugs widely used to treat erectile dysfunction (ED) . Sildenafil, the parent compound related to this deuterated standard, blocks the phosphodiesterase enzyme that normally breaks down cyclic guanosine monophosphate (cGMP), thereby allowing increased blood flow to the penis and facilitating erection .
Research on metabolites and analogs of PDE-5 inhibitors is particularly important given the prevalence of adulterated dietary supplements. According to research cited in the available literature, numerous cases of PDE-5 inhibitor detection in products labeled as dietetic foods, food supplements, or fortified foods have been reported in regulatory systems worldwide .
Relation to Other Chemical Entities
Comparison with Non-deuterated Analog
Pyrazole N-Demethyl Sildenafil-d3 differs from its non-deuterated counterpart (Pyrazole N-Demethyl Sildenafil, CAS: 139755-95-6) primarily by the substitution of three hydrogen atoms with deuterium atoms in the methyl group attached to the piperazine ring . This results in a molecular weight difference of approximately 3 atomic mass units (463.57 vs. 460.55 g/mol) .
Table 3: Comparison Between Deuterated and Non-deuterated Compounds
Related Compounds
Pyrazole N-Demethyl Sildenafil-d3 belongs to a family of compounds related to PDE-5 inhibitors. Several related compounds identified in the search results include:
These compounds represent a spectrum of sildenafil derivatives and analogs, some of which are used as analytical standards while others are active pharmaceutical ingredients or metabolites .
Analytical Applications in Supplement Testing
Role in Dietary Supplement Analysis
Pyrazole N-Demethyl Sildenafil-d3 plays a crucial role in the analytical detection of PDE-5 inhibitors in adulterated dietary supplements . These supplements, particularly those marketed for sexual performance enhancement, are frequently targets for adulteration with pharmaceutical compounds like sildenafil and its analogs .
Liquid chromatography-mass spectrometry (LC-MS) is the most frequently employed analytical strategy for the detection of these adulterants, with Pyrazole N-Demethyl Sildenafil-d3 serving as an internal standard to ensure accurate qualitative and quantitative results .
Health and Regulatory Significance
The analytical applications of Pyrazole N-Demethyl Sildenafil-d3 have important health and regulatory implications. According to the literature, uncontrolled intake of PDE-5 inhibitors can result in undesirable side effects, including potentially fatal hypotension, especially when taken with other blood pressure-lowering medications .
Between 2010 and 2015, 81 cases of PDE-5 inhibitor detection in products labeled as dietetic foods, food supplements, or fortified food were reported in the EU Rapid Alert System for Food and Feed, while the US Food and Drug Administration issued 229 notifications regarding the presence of these compounds in dietary supplements during the same period .
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